![molecular formula C25H23N3O3S2 B2420547 N-(4-(naphthalen-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide CAS No. 325977-71-7](/img/structure/B2420547.png)
N-(4-(naphthalen-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(naphthalen-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide, commonly known as NTB, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. NTB is a small molecule that belongs to the class of sulfonamide compounds and has been identified as a potent inhibitor of several enzymes and receptors.
Scientific Research Applications
Antimicrobial and Antifungal Activities
Studies have shown that derivatives of N-(4-(naphthalen-2-yl)thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide exhibit antimicrobial and antifungal activities. Compounds synthesized from this chemical showed significant activity against Gram-positive and Gram-negative bacterial strains, including Bacillus subtilis, Staphylococcus aureus, Salmonella typhimurium, and Escherichia coli, as well as various fungal strains such as Penicillium expansum and Botryodiplodia theobromae (Patel & Patel, 2015).
Molecular Interactions and Mechanisms
Research into the molecular interactions of related compounds, including N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, with cannabinoid receptors, has provided valuable insights. These studies help understand the binding interactions of such compounds, potentially contributing to the development of new therapeutic agents (Shim et al., 2002).
Synthesis and Reactivity Studies
Significant research has been conducted on the synthesis and reactivity of compounds related to this compound. These studies include the synthesis of thiazole derivatives and their subsequent reactions, providing a deeper understanding of the chemical properties and potential applications of these compounds (Aleksandrov & El’chaninov, 2017).
PET Imaging Applications
Compounds structurally similar to this compound have been synthesized and evaluated for potential use in positron emission tomography (PET) imaging. This research indicates potential applications in medical imaging and diagnostics (Wang et al., 2008).
properties
IUPAC Name |
N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)-4-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O3S2/c29-24(19-10-12-22(13-11-19)33(30,31)28-14-4-1-5-15-28)27-25-26-23(17-32-25)21-9-8-18-6-2-3-7-20(18)16-21/h2-3,6-13,16-17H,1,4-5,14-15H2,(H,26,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMTJWRGSMNLZBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC5=CC=CC=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.